N,N-Dimethyl-p-phenylenediamine

• CAS No.: 99-98-9
• Product Name: N,N-Dimethyl-p-phenylenediamine
• Molecular Formula: C8H12N2
• Molecular Weight: 136.19 g/mol
• IUPAC Name: 4-N,4-N-dimethylbenzene-1,4-diamine
• Standard InChI: InChI=1S/C8H12N2/c1-10(2)8-5-3-7(9)4-6-8/h3-6H,9H2,1-2H3
• Standard InChIKey: BZORFPDSXLZWJF-UHFFFAOYSA-N
• SMILES: CN(C)C1=CC=C(C=C1)N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)N
• Boiling Point: 504 °F at 760 mm Hg (EPA, 1998); 263.0 °C; 263 °C
• Colorform: Reddish-violet crystals; Needles from benzene
• Density: 1.036 at 68 °F (EPA, 1998); 1.036 g/cu cm at 20 °C
• Flash Point: 195 °F (NTP, 1992); 91.00 °C (195.80 °F) - closed cup; 90 °C
• Melting Point: 106 to 127 °F (EPA, 1998); 53.0 °C; 53 °C; also stated as 41 °C
• Physical Description: Dimethyl-p-phenylenediamine is a colorless to reddish-violet solid. Used in the production of methylene blue and photographic developer. Used as a chemical intermediate for dyes and diazonium chloride salts and as an analytical reagent to detect chloroamine in water. (EPA, 1998)
• Description: Dimethyl-p-phenylenediamine is a colorless to reddish-violet solid. Used in the production of methylene blue and photographic developer. Used as a chemical intermediate for dyes and diazonium chloride salts and as an analytical reagent to detect chloroamine in water. (EPA, 1998); N,N-dimethyl-1,4-phenylenediamine is a substituted aniline and a diamine.
• Related CAS: 13806-04-7 (unspecified hydrochloride); 2052-46-2 (mono-hydrochloride); 24631-29-6 (oxalate[1:1]); 536-46-9 (di-hydrochloride); 536-47-0 (sulfate[1:1]); 60160-75-0 (sulfate[2:1]); 6219-73-4 (unspecified sulfate); 62778-12-5 (oxalate[2:1])
• Shelf Life: Chemical stability: Stable under recommended storage conditions.
• Solubility: less than 1 mg/mL at 68° F (NTP, 1992); In water, 8.68X10+3 mg/L at 25 °C (est); Soluble in chloroform; very soluble in ethanol, ethyl ether, benzene; slightly soluble in ligroin; Soluble in alcohol, chloroform, ethe
• Synonyms: (4-Aminophenyl)dimethylamine; 1-Amino-4-(dimethylamino)benzene; 4-(Dimethylamino)aniline; 4-(Dimethylamino)benzenamine; 4-(N,N-Dimethylamino)aniline; 4-(N,N-Dimethylamino)phenylamine; 4-Amino-N,N-dimethylaniline; C.I. 76075; DMPD; Dimethyl-p-phenylen
• Vapor Density: 4.69 (NTP, 1992) (Relative to Air)
• Vapor Pressure: 7.51X10-3 mm Hg at 25 °C (est)
• PubChem Compound: 7472
• Last Modified: Nov 12 2021